Cas no 118801-63-1 (5H-Pyrrolo[2,1-c]-1,2,4-triazole,6,7-dihydro-3-methyl-)

• Product Name: 5H-Pyrrolo[2,1-c]-1,2,4-triazole,6,7-dihydro-3-methyl-
• CAS No: 118801-63-1
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 131970
• PubChem ID: 45087183
• Update Time: 2025-04-19

5H-Pyrrolo[2,1-c]-1,2,4-triazole,6,7-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,1-c]-1,2,4-triazole,6,7-dihydro-3-methyl-
• 5H-Pyrrolo[2,1-c]-1,2,4-triazole,6,7-dihydro-3-methyl-(9CI)
• 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• SCHEMBL1706504
• 118801-63-1

• Inchi： 1S/C6H9N3/c1-5-7-8-6-3-2-4-9(5)6/h2-4H2,1H3
• InChI Key： SFWHQGREGPPQRH-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1CCC2

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 30.71